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Compound of Interest

Compound Name:
2-(2,5-

Dimethylphenyl)sulfanylpyrimidine

CAS No.: 646511-21-9

Cat. No.: B12585947

Get Quote

Executive Summary & Structural Context
The compound 2-(2,5-Dimethylphenyl)sulfanylpyrimidine (Molecular Formula:

; MW: 216.30 g/mol ) features a pyrimidine ring linked via a thioether bond to a 2,5-dimethyl-
substituted phenyl ring.[1][2] This structural motif is critical in medicinal chemistry, serving as a
pharmacophore in CDK/GSK-3 inhibitors and antimicrobial agents [1, 2].[1]

Accurate characterization requires resolving two distinct aromatic systems and a specific

thioether linkage. The electron-deficient pyrimidine ring and the electron-rich dimethylphenyl

moiety create a push-pull electronic system that influences both chemical shifts and ionization

behavior.[1]

Mass Spectrometry (MS) Profiling[1]
Ionization Strategy: Electrospray Ionization (ESI)
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Recommendation: Positive Mode ESI (+ESI) Rationale: The pyrimidine nitrogens are basic

(pKa ~1.3 for the conjugate acid), making them excellent proton acceptors. While the thioether

sulfur is soft, the nitrogen lone pairs dominate the ionization potential.

Primary Ion:

at m/z 217.31.[1]

Adducts: Expect

(239.30) and

(255.41) in non-desalted samples.

Fragmentation Pathways (MS/MS)
Fragmentation in Collision-Induced Dissociation (CID) follows predictable bond cleavages

driven by the stability of the resulting aromatic cations.

Pathway A (C-S Cleavage): Homolytic or heterolytic cleavage of the

or

bond.[1]

Fragment 1:m/z 105 (2,5-Dimethylphenyl cation / Tropylium ion derivative).[1] This is often

the base peak due to resonance stabilization.

Fragment 2:m/z 79 (Pyrimidin-2-yl radical/cation).[1]

Pathway B (Loss of SH): In some high-energy collisions, loss of the thiol radical (

) may be observed, though less common in ESI than EI.[1]

Visualization: MS Fragmentation Logic
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Caption: Proposed ESI-MS/MS fragmentation pathways focusing on the stability of the

tropylium-like cation.

Nuclear Magnetic Resonance (NMR) Analysis[1][3]
[4][5][6][7]
Solvent Selection

Primary: DMSO-

is recommended.[1] It prevents aggregation of the aromatic systems and ensures solubility
of the polar pyrimidine ring.

Secondary:

is acceptable but may cause overlapping of the methyl signals with solvent impurities or
water.

Predicted H NMR Assignment (400 MHz, DMSO- )
The molecule possesses a plane of symmetry only if the phenyl ring rotates fast on the NMR

timescale. However, the 2,5-substitution breaks symmetry relative to the sulfur.
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Moiety Proton
Shift (

, ppm)

Multiplicit
y

Integratio
n

Coupling
(

, Hz)

Assignme
nt Logic

Pyrimidine H-4, H-6 8.55 - 8.65 Doublet (d) 2H

Deshielded

by adjacent

N atoms;

typical for

2-sub-

pyrimidines

[3].[1]

Pyrimidine H-5 7.10 - 7.20 Triplet (t) 1H

C5 is less

electron-

deficient

than C4/6.

[1]

Phenyl H-6' 7.30 - 7.40
Singlet (s)

or d
1H

Ortho to S,

meta to

Me.[1]

Deshielded

by S-

linkage.

Phenyl H-3', H-4' 7.00 - 7.15
Multiplet

(m)
2H -

Overlappin

g aromatic

region.[1]

H3/H4

coupling (

).[1]

Methyl 2-Me 2.30 - 2.35 Singlet (s) 3H -

Ortho to S-

linkage;

slightly

deshielded.

[1]
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Methyl 5-Me 2.20 - 2.25 Singlet (s) 3H -

Meta to S-

linkage;

typical

aromatic

methyl.[1]

C NMR Key Features
Thiocarbonyl-like Carbon (C2-Pyrimidine): Expect a signal significantly downfield (

ppm) due to the

environment.[1]

Methyl Carbons: Two distinct signals in the aliphatic region (

ppm).[1]

Experimental Protocols
Sample Preparation for NMR
Objective: Ensure homogeneity and prevent concentration-dependent shifts.

Weigh 5-10 mg of the solid analyte into a clean vial.

Add 0.6 mL of DMSO-

(99.9% D).[1]

Sonicate for 30 seconds to ensure complete dissolution.

Filter through a cotton plug within a glass pipette directly into the NMR tube if any turbidity

remains.

Validation: Check the lock signal. A weak lock indicates paramagnetic impurities or poor

solubility.

LC-MS Method Parameters
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Objective: Separation of synthesis impurities (e.g., disulfides, hydrolyzed thiols).[1]

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5

, 2.1 x 50 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 5 minutes.

Flow Rate: 0.4 mL/min.[1]

Analytical Workflow Diagram
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Caption: Integrated analytical workflow for structural validation and purity assessment.

Quality Control & Impurity Profiling
In the synthesis of thioethers, specific impurities are common. The spectroscopic data must be

scrutinized for:

Disulfides: Oxidation of the starting thiol (2,5-dimethylbenzenethiol) leads to the disulfide

dimer.

MS Indicator: Mass peak at

.[1]

Hydrolysis: Hydrolysis of the chloropyrimidine starting material yields 2-hydroxypyrimidine.[1]

NMR Indicator: Broad singlet

ppm (OH/NH tautomer) and shift of pyrimidine protons upfield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12585947?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/15809154/
https://pubmed.ncbi.nlm.nih.gov/15809154/
https://www.researchgate.net/publication/225819076_Synthesis_characterization_crystal_and_molecular_structure_analysis_of_N-24-dimethylphenyl-6-methyl-4-3-nitrophenyl-2-oxo-1234-tetrahydropyrimidine-5-carboxamide
https://www.benchchem.com/product/b12585947/docs#technical-analysis-spectroscopic-characterization-of-2-2-5-dimethylphenyl-sulfanylpyrimidine
https://www.benchchem.com/product/b12585947/docs#technical-analysis-spectroscopic-characterization-of-2-2-5-dimethylphenyl-sulfanylpyrimidine
https://www.benchchem.com/product/b12585947/docs#technical-analysis-spectroscopic-characterization-of-2-2-5-dimethylphenyl-sulfanylpyrimidine
https://www.benchchem.com/product/b12585947/docs#technical-analysis-spectroscopic-characterization-of-2-2-5-dimethylphenyl-sulfanylpyrimidine
https://www.benchchem.com/product/b12585947?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12585947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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